Cas no 64284-84-0 (Bicyclo[3.1.1]heptane-3-carboxylic acid, 2,6,6-trimethyl-)

• Product Name: Bicyclo[3.1.1]heptane-3-carboxylic acid, 2,6,6-trimethyl-
• CAS No: 64284-84-0
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 1675552
• PubChem ID: 535109
• Update Time: 2025-04-21

Bicyclo[3.1.1]heptane-3-carboxylic acid, 2,6,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptane-3-carboxylic acid, 2,6,6-trimethyl-
• [1S-(1alpha,2beta,3alpha,5alpha)]-2,6,6-trimethylbicyclo[3.1.1]heptane-3-carboxylic acid
• 2,6,6-trimethyl-bicyclo[3.1.1]heptane-3-carboxylic acid
• 58096-27-8
• 64284-84-0
• (+)-3-PINANECARBOXYLIC ACID
• SCHEMBL6683207
• (-)-Pinane-3-carboxylic acid
• (-)-3-pinanecarboxylic acid
• SB46850
• MFCD31536688
• SY128845
• MFCD29919834
• 2,6,6-Trimethylbicyclo[3.1.1]heptane-3-carboxylic acid
• 2,6,6-Trimethylbicyclo[3.1.1]heptane-3-carboxylic acid #
• SY096838
• STR05263
• (+)-3-carboxypinane
• NS00052922
• AKOS024323401

• Inchi： 1S/C11H18O2/c1-6-8(10(12)13)4-7-5-9(6)11(7,2)3/h6-9H,4-5H2,1-3H3,(H,12,13)
• InChI Key： YCJJWXPLEWSYFQ-UHFFFAOYSA-N
• SMILES： OC(C1CC2CC(C1C)C2(C)C)=O

Computed Properties

• Exact Mass: 182.13074
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3